![molecular formula C8H17NO B2964247 Rel-2-((1R,2R)-2-aminocyclohexyl)ethan-1-ol CAS No. 1229039-41-1](/img/structure/B2964247.png)
Rel-2-((1R,2R)-2-aminocyclohexyl)ethan-1-ol
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Description
Rel-2-((1R,2R)-2-aminocyclohexyl)ethan-1-ol, also known as R-ACE, is a chiral compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a derivative of cyclohexylamine and has a unique chemical structure that makes it an attractive candidate for drug development.
Scientific Research Applications
Enantioselective Synthesis and Catalysis
Rel-2-((1R,2R)-2-aminocyclohexyl)ethan-1-ol and its derivatives have been applied in the field of asymmetric catalysis, showcasing the ability to achieve high enantioselectivity in chemical reactions. Schiffers et al. (2006) developed a protocol for the resolution of racemic 2-aminocyclohexanol derivatives, providing enantiomers with high enantiomeric excess by sequential use of mandelic acid. This method facilitates the isolation of amino alcohols in pure form and allows for the quantitative recovery of mandelic acid. These enantiopure aminocyclohexanols were then employed in asymmetric phenyl transfer reactions and transfer hydrogenations, yielding products with up to 96% ee (Schiffers et al., 2006).
Supramolecular Chemistry
In the realm of supramolecular chemistry, oxamidato-bridged Re(I)-based supramolecular rectangles have been synthesized using an orthogonal bonding approach. Nagarajaprakash et al. (2014) reported the formation of metallarectangles with ester functionality, synthesized from Re2(CO)10 and various oxamide ligands, demonstrating their potential in guest binding and emission spectroscopy (Nagarajaprakash et al., 2014).
Luminescent Bimetallic Complexes
The synthesis and characterization of luminescent bimetallic complexes of rhenium(I) have been explored, highlighting the potential of these complexes in photophysical studies. Lin et al. (1992) discussed the synthesis, electrochemistry, and photophysical properties of homobimetallic Re(I) complexes, which exhibit interesting electronic absorption spectra due to their structural and electronic configurations (Lin et al., 1992).
Amino-alcohol Ligands in Metal Complexation
Research has also delved into the synthesis, structure, and complexation behavior of amino-alcohol ligands. De Sousa et al. (2010) synthesized and reported the solid-state structure of N,N'-bis(2-hydroxycyclopentyl)ethane-1,2-diamine and its salts, assessing their suitability for complexing metal ions. This study provides insights into the pre-organization of these ligands for coordinating metal ions, which is crucial for their application in coordination chemistry (De Sousa et al., 2010).
properties
IUPAC Name |
2-[(1R,2R)-2-aminocyclohexyl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c9-8-4-2-1-3-7(8)5-6-10/h7-8,10H,1-6,9H2/t7-,8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUDSIVOBMBWPRY-HTQZYQBOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CCO)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@H]([C@H](C1)CCO)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1229039-41-1 |
Source
|
Record name | rac-2-[(1R,2R)-2-aminocyclohexyl]ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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